Cas no 877964-01-7 (2,2,2-trifluoroethyl 4-carbamoylpiperidine-1-carboxylate)

2,2,2-trifluoroethyl 4-carbamoylpiperidine-1-carboxylate structure
877964-01-7 structure
Product Name:2,2,2-trifluoroethyl 4-carbamoylpiperidine-1-carboxylate
CAS No:877964-01-7
MF:C9H13F3N2O3
MW:254.206332921982
MDL:MFCD07850229
CID:3109095
PubChem ID:9115251
Update Time:2025-09-27

2,2,2-trifluoroethyl 4-carbamoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoroethyl 4-(aminocarbonyl)piperidine-1-carboxylate
    • 2,2,2-trifluoroethyl 4-carbamoylpiperidine-1-carboxylate
    • HMS1759K05
    • Z166654470
    • CHEMBL5027230
    • 2,2,2-trifluoroethyl4-carbamoylpiperidine-1-carboxylate
    • EN300-23962
    • CS-0293373
    • AKOS009085470
    • 877964-01-7
    • MDL: MFCD07850229
    • Inchi: 1S/C9H13F3N2O3/c10-9(11,12)5-17-8(16)14-3-1-6(2-4-14)7(13)15/h6H,1-5H2,(H2,13,15)
    • InChI Key: BPUKYYPEIJKNEV-UHFFFAOYSA-N
    • SMILES: FC(COC(N1CCC(C(N)=O)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 254.08782677Da
  • Monoisotopic Mass: 254.08782677Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 72.6Ų

2,2,2-trifluoroethyl 4-carbamoylpiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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